Cas no 147290-67-3 (Benzoic acid,3-methyl-4-nitro-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid,3-methyl-4-nitro-, 1,1-dimethylethyl ester
• CAS No: 147290-67-3
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 100817
• PubChem ID: 15283350
• Update Time: 2025-04-18

Benzoic acid,3-methyl-4-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methyl-4-nitro-, 1,1-dimethylethyl ester
• tert-butyl 3-methyl-4-nitrobenzoate
• SCHEMBL1027488
• FT-0763177
• Benzoic acid, 3-methyl-4-nitro-, 1,1-dimethylethyl ester
• XFA29067
• 147290-67-3
• t-butyl 3-methyl-4-nitro-benzoate
• t-butyl 3-methyl-4-nitrobenzoate
• DTXSID20570977
• BS-21429
• 3-methyl-4-nitrobenzoic acid tert-butyl ester
• SWAVZCKLGYSSQN-UHFFFAOYSA-N
• AKOS008988139

• MDL： MFCD08703418
• Inchi： 1S/C12H15NO4/c1-8-7-9(5-6-10(8)13(15)16)11(14)17-12(2,3)4/h5-7H,1-4H3
• InChI Key： SWAVZCKLGYSSQN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C)C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 345.31°C at 760 mmHg
• Flash Point: 142.751°C
• Refractive Index: 1.529
• PSA: 69.44